mu-Conotoxin

• Molecular Formula: C92H139N35O28S6
• Molecular Weight: 2375.7 g/mol
• InChI: InChI=1S/C92H139N35O28S6/c1-43-73(138)113-50(15-8-22-102-91(97)98)79(144)124-64-41-161-160-40-63-88(153)119-55(27-66(95)130)76(141)107-33-70(134)127-24-10-17-65(127)90(155)116-48(13-4-6-20-93)74(139)105-31-68(132)111-60(37-157-156-36-59(72(96)137)123-89(64)154)85(150)122-58(35-129)84(149)121-57(34-128)83(148)114-49(14-5-7-21-94)77(142)117-53(25-44-29-104-47-12-3-2-11-46(44)47)81(146)125-62(39-159-158-38-61(86(151)126-63)112-69(133)32-106-75(140)52-18-19-67(131)110-52)87(152)115-51(16-9-23-103-92(99)100)78(143)120-56(28-71(135)136)82(147)118-54(80(145)109-43)26-45-30-101-42-108-45/h2-3,11-12,29-30,42-43,48-65,104,128-129H,4-10,13-28,31-41,93-94H2,1H3,(H2,95,130)(H2,96,137)(H,101,108)(H,105,139)(H,106,140)(H,107,141)(H,109,145)(H,110,131)(H,111,132)(H,112,133)(H,113,138)(H,114,148)(H,115,152)(H,116,155)(H,117,142)(H,118,147)(H,119,153)(H,120,143)(H,121,149)(H,122,150)(H,123,154)(H,124,144)(H,125,146)(H,126,151)(H,135,136)(H4,97,98,102)(H4,99,100,103)/t43-,48-,49-,50-,51-,52?,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-/m0/s1
• InChIKey: PQKXBHZHSUVYIL-LRLQDVBNSA-N

mu-Conotoxin Selectivity for VGSC Research

mu-Conotoxins (µ-CTXs) are a pharmacologically defined family of disulfide-rich peptide toxins, typically 16–26 residues, isolated from the venom of marine cone snails of the genus Conus [1]. They function as pore-blocking inhibitors of voltage-gated sodium channels (NaV), competing with the guanidinium toxins tetrodotoxin (TTX) and saxitoxin (STX) for binding at neurotoxin receptor site 1 within the channel pore [1][2]. Early-characterized members (e.g., GIIIA, GIIIB) showed strong preference for the skeletal muscle isoform NaV1.4, but the last two decades have identified over 20 distinct µ-CTX sequences with expanded selectivity profiles encompassing neuronal isoforms NaV1.2, NaV1.3, NaV1.6, and NaV1.7 [2][3]. This peptide class is procured as lyophilized powder (typical purity ≥95% by HPLC) for use as isoform-selective pharmacological probes in electrophysiology, pain target validation, and structure–activity relationship (SAR) studies aimed at developing subtype-specific NaV blockers [3]. Critically, different µ-CTX peptides exhibit quantitatively distinct NaV subtype selectivity fingerprints, which directly determines their suitability for specific experimental or therapeutic targeting applications [3].

1

Isoform-selective Na_V pharmacological probe for electrophysiology

2

Lyophilized peptide, HPLC-verified; disulfide-stabilized scaffold

3

Suited for pain target validation, SAR, and Na_V subtype discrimination studies

• [1] Green, B.R., Olivera, B.M. & Norton, R.S. (2014). Structure and function of μ-conotoxins, peptide-based sodium channel blockers with analgesic activity. Future Medicinal Chemistry, 6(15), 1677–1698. doi:10.4155/fmc.14.107 View Source
• [2] McMahon, K.L., Tran, H.N.T., Deuis, J.R., Craik, D.J., Vetter, I. & Schroeder, C.I. (2022). µ-Conotoxins Targeting the Human Voltage-Gated Sodium Channel Subtype NaV1.7. Toxins, 14(9), 600. doi:10.3390/toxins14090600 View Source
• [3] McMahon, K.L., O'Brien, H., Schroeder, C.I., Deuis, J.R., Venkatachalam, D., Adams, D.J. & Vetter, I. (2024). Voltage-Gated Sodium Channel Inhibition by µ-Conotoxins. Toxins, 16(1), 55. doi:10.3390/toxins16010055 View Source

Why mu-Conotoxins Cannot Be Substituted

Interchanging mu-conotoxins with small-molecule sodium channel blockers (e.g., lidocaine, tetrodotoxin) or with other conotoxin families (e.g., ω-conotoxin MVIIA targeting CaV2.2, µO-conotoxins targeting TTX-resistant NaV1.8) is not scientifically justifiable due to fundamentally different target binding sites, isoform selectivity fingerprints, and mechanisms of inhibition [1][2]. Whereas the local anesthetic lidocaine blocks rat NaV1.4 with an IC50 of approximately 20.9 µM at +30 mV [3], µ-conotoxin PIIIA blocks the same channel with an IC50 of 36–44 nM—a potency difference exceeding 450-fold . Moreover, even within the µ-conotoxin family itself, individual peptides show selectivity profiles that differ by orders of magnitude: GIIIA exhibits a ~20-fold selectivity loss when moving from rat to human NaV1.4 due to a single extra-pore residue difference (Ser729→Leu), while KIIIA maintains activity across both species with a distinct rank-order preference (rNaV1.4 ≥ rNaV1.2 > mNaV1.6 > rNaV1.3) [4][5]. These quantitative selectivity differences mean that experimental outcomes—and procurement decisions—are exquisitely dependent on which specific µ-CTX peptide is selected [2].

!

Small-molecule blockers (lidocaine, TTX) lack isoform-selectivity fingerprints and act at distinct binding sites; potency difference may span orders of magnitude

!

Other conotoxin families (ω-MVIIA, µO) target Ca_V2.2 or TTX-resistant Na_V1.8 – not interchangeable for Na_V1.x pore block

!

Intra-family µ-CTX selectivity varies markedly (GIIIA vs KIIIA vs PIIIA); species-dependent potency shifts may exceed 10-fold, limiting cross-peptide substitution

• [1] Terlau, H. & Olivera, B.M. (2004). Conus venoms: a rich source of novel ion channel-targeted peptides. Physiological Reviews, 84(1), 41–68. doi:10.1152/physrev.00020.2003 View Source
• [2] Wang, C.Z. & Wang, S.Y. (2003). Conotoxin modulation of voltage-gated sodium channels. International Journal of Biochemistry & Cell Biology, 35(7), 1031–1036. View Source
• [3] Kondratiev, A. & Tomaselli, G.F. (2004). Block of inactivation-deficient Na+ channels by local anesthetics in stably transfected mammalian cells. PubMed 15545401. IC50 for open-channel block at +30 mV by lidocaine at rNav1.4: 20.9 ± 3.3 µM (n=5). View Source
• [4] Cummins, T.R., Aglieco, F. & Dib-Hajj, S.D. (2002). Critical Molecular Determinants of Voltage-Gated Sodium Channel Sensitivity to μ-Conotoxins GIIIA/B. Molecular Pharmacology, 61(5), 1192–1201. S729L mutation in rNav1.4 reduces GIIIA/GIIIB sensitivity by ~20-fold. View Source
• [5] Van Der Haegen, A., Peigneur, S. & Tytgat, J. (2011). Importance of position 8 in μ-conotoxin KIIIA for voltage-gated sodium channel selectivity. The FEBS Journal, 278(18), 3408–3418. IC50 values: rNav1.4 48 ± 6 nM, rNav1.2 61 ± 5 nM, mNav1.6 183 ± 31 nM, rNav1.3 3.6 ± 0.3 µM; no effect on hNav1.5 or hNav1.8 at 10 µM. View Source

mu-Conotoxin Selectivity & Potency Evidence

PIIIA: NaV1.4 vs. NaV1.2 Subtype Selectivity

Mu-conotoxin PIIIA exhibits a clear quantitative preference for the skeletal muscle isoform NaV1.4 over the neuronal NaV1.2 isoform. Under whole-cell patch-clamp recording conditions with mammalian heterologous expression systems, PIIIA blocks rNaV1.4 with an IC50 of 36–44 nM, whereas its IC50 at rNaV1.2 is 620–640 nM [1]. This represents an approximately 15-fold selectivity window for skeletal muscle over CNS sodium channels, a differentiation not achievable with the pan-isoform pore blocker tetrodotoxin, which inhibits both NaV1.4 and NaV1.2 with comparable low-nanomolar potency (IC50 ~2–10 nM for both isoforms) [2].

PIIIA: Na_V1.4 vs 1.2

Head-to-head

~15-fold Na_V1.4/1.2 selectivity; PIIIA IC₅₀ 36–44 nM (Na_V1.4) vs 620–640 nM (Na_V1.2)

Enables pharmacological isolation of skeletal muscle currents in mixed preparations

TTX non-selective (~1:1) at these isoforms

Evidence Dimension	Subtype selectivity ratio (IC50 NaV1.2 / IC50 NaV1.4)
Target Compound Data	μ-PIIIA: rNaV1.4 IC50 = 36–44 nM; rNaV1.2 IC50 = 620–640 nM
Comparator Or Baseline	Tetrodotoxin (TTX): rNaV1.4 IC50 ≈ 2–10 nM; rNaV1.2 IC50 ≈ 2–10 nM (non-selective between these isoforms)
Quantified Difference	μ-PIIIA shows ~15-fold NaV1.4/NaV1.2 selectivity; TTX shows ~1-fold (no selectivity)
Conditions	Heterologous expression in mammalian cells; whole-cell patch-clamp electrophysiology (holding potential -120 mV); same study design across isoforms.

Why This Matters

For researchers needing to isolate NaV1.4-mediated currents in mixed neuronal/muscle preparations, μ-PIIIA provides pharmacological discrimination that the standard pore blocker TTX cannot deliver.

• [1] Alomone Labs. µ-Conotoxin PIIIA product page. IC50: 44 nM at NaV1.4; 640 nM at NaV1.2. View Source
• [2] Haverinen, J. & Vornanen, M. (2007). Fish cardiac sodium channels are tetrodotoxin sensitive. Acta Physiologica, 191(3), 207–215. TTX IC50 = 1.8–2 nM at fish Nav1.4 orthologs; typical mammalian Nav1.4 TTX IC50 ~10 nM. View Source

GIIIA/GIIIB Species Selectivity: Rat vs. Human NaV1.4

A critical procurement-relevant differentiation is the pronounced species selectivity of µ-conotoxins GIIIA and GIIIB. These peptides potently block rat NaV1.4 (rNav1.4) at nanomolar concentrations but are dramatically less effective at human NaV1.4 (hNav1.4). Mutagenesis studies identified that a single residue difference—Ser729 in rNav1.4 versus Leu729 in hNav1.4 within the D2/S5-S6 extracellular linker—accounts for an approximately 20-fold reduction in GIIIB sensitivity, and approximately 4-fold for GIIIA [1]. Further, the N732K substitution (rat→neuronal-type) reduces GIIIB sensitivity by another ~20-fold [1]. In contrast, µ-conotoxin KIIIA retains activity at both rat and human isoforms, with IC50 values of 37 nM (rNav1.4), 48 nM (rNav1.4 in independent studies), and 97 nM (hNav1.7) [2][3].

GIIIA/GIIIB: Species selectivity

Head-to-head

~20-fold potency loss (GIIIB) rat→human Na_V1.4; S729L mutation accounts for difference

GIIIA/GIIIB are rat-selective; KIIIA retains cross-species activity

Species-appropriate µ-CTX selection required for translational study design

Evidence Dimension	Species-dependent potency loss at Nav1.4
Target Compound Data	GIIIB: S729L mutation (rat→human) reduces sensitivity by ~20-fold. GIIIA: same mutation reduces sensitivity by ~4-fold.
Comparator Or Baseline	KIIIA: does not exhibit this species-dependent drop; rNav1.4 IC50 = 37–48 nM across studies.
Quantified Difference	GIIIB shows ~20-fold rat/human selectivity loss; KIIIA retains consistent potency across species.
Conditions	HEK293 heterologous expression; whole-cell patch-clamp recording; site-directed mutagenesis of D2/S5-S6 linker residues.

Why This Matters

Investigators using rodent models for preclinical pain or neuromuscular studies must select a µ-CTX with appropriate species cross-reactivity; GIIIA/GIIIB are unsuitable for translational bridging to human NaV1.4, whereas KIIIA and PIIIA offer cross-species utility.

• [1] Cummins, T.R., Aglieco, F. & Dib-Hajj, S.D. (2002). Critical Molecular Determinants of Voltage-Gated Sodium Channel Sensitivity to μ-Conotoxins GIIIA/B. Molecular Pharmacology, 61(5), 1192–1201. S729L reduces rNav1.4 sensitivity by ~20-fold for GIIIB, ~4-fold for GIIIA; N732K reduces GIIIB sensitivity by ~20-fold. View Source
• [2] McArthur, J.R., Singh, G., McMaster, D., Winkfein, R., Tieleman, D.P. & French, R.J. (2011). Interactions of Key Charged Residues Contributing to Selective Block of Neuronal Sodium Channels by μ-Conotoxin KIIIA. Molecular Pharmacology, 80(4), 573–584. KIIIA: rNav1.2 IC50 5 nM, rNav1.4 37 nM, hNav1.7 97 nM. View Source
• [3] Van Der Haegen, A., Peigneur, S. & Tytgat, J. (2011). Importance of position 8 in μ-conotoxin KIIIA for voltage-gated sodium channel selectivity. The FEBS Journal, 278(18), 3408–3418. KIIIA IC50: rNav1.4 48 ± 6 nM. View Source

Cardiac Nav1.5 Sparing vs. Nav1.4 Block

A key differentiation between µ-conotoxins and non-selective sodium channel blockers lies in their ability to discriminate skeletal muscle NaV1.4 from cardiac NaV1.5. µ-Conotoxins as a class block skeletal muscle Na+ channels with an affinity 1–2 orders of magnitude higher than cardiac Na+ channels [1]. Quantitative data for µ-conotoxin CnIIIC show that it inhibits rNav1.4 with IC50 = 1.3 nM, but at 1 µM does not block cardiac mNav1.5/SCN5A—a selectivity window exceeding 750-fold . For KIIIA, no effect was observed on hNav1.5 at a concentration of 10 µM, a concentration ~200-fold above its rNav1.4 IC50 [2]. In contrast, the clinical local anesthetic lidocaine blocks Nav1.5 (TTX-resistant) with an IC50 of approximately 210 µM in DRG neurons, only ~10-fold above its TTX-sensitive Nav1.4 IC50 (~21 µM) [3], offering far less cardiac discrimination.

Cardiac Na_V1.5 sparing

Cross-study

CnIIIC >750-fold Na_V1.4/1.5; KIIIA no block at 10 µM; lidocaine ~10-fold

µ-CTXs provide pronounced cardiac isoform discrimination in heterologous assays

Selectivity margin supports peripheral Na_V probe development

Evidence Dimension	Cardiac Nav1.5 sparing (selectivity ratio Nav1.5 / Nav1.4)
Target Compound Data	CnIIIC: rNav1.4 IC50 = 1.3 nM; mNav1.5 IC50 > 1 µM (>750-fold). KIIIA: rNav1.4 IC50 = 37–48 nM; hNav1.5 no effect at 10 µM (>200-fold).
Comparator Or Baseline	Lidocaine: rat Nav1.4 IC50 ≈ 20.9 µM; TTX-resistant Nav1.5 IC50 ≈ 210 µM (~10-fold discrimination).
Quantified Difference	µ-CTXs provide >200–750-fold Nav1.4/Nav1.5 selectivity vs. ~10-fold for lidocaine.
Conditions	Heterologous expression in mammalian cells (HEK293, CHO); whole-cell patch-clamp; CnIIIC and KIIIA tested against Nav1.5 at 1–10 µM.

Why This Matters

For analgesic development programs targeting peripheral NaV isoforms (NaV1.7, NaV1.8) or for neuromuscular probe applications where cardiac NaV1.5 blockade would constitute an unacceptable safety liability, µ-conotoxins offer a built-in cardiac-sparing profile not available from small-molecule local anesthetics.

• [1] Li, R.A., Ennis, I.L., French, R.J., Dudley, S.C. Jr., Tomaselli, G.F. & Marbán, E. (2003). Molecular Basis of Isoform-specific μ-Conotoxin Block of Cardiac, Skeletal Muscle, and Brain Na+ Channels. Journal of Biological Chemistry, 278(10), 8711–8718. µ-CTXs block skeletal muscle Na+ channels with 1–2 orders of magnitude higher affinity than cardiac. View Source
• [2] Van Der Haegen, A., Peigneur, S. & Tytgat, J. (2011). Importance of position 8 in μ-conotoxin KIIIA for voltage-gated sodium channel selectivity. The FEBS Journal, 278(18), 3408–3418. No effect on hNav1.5 at 10 µM. View Source
• [3] Alomone Labs. Lidocaine hydrochloride product page. IC50: TTX-sensitive Nav channels 42 µM; TTX-resistant (Nav1.5/Nav1.8) 210 µM in DRG neurons. View Source

SxIIIC: Irreversible Nav1.7 Inhibition

Among µ-conotoxins, SxIIIC from Conus striolatus is distinguished by its irreversible mode of NaV1.7 inhibition. Unlike KIIIA and CnIIIC, which also inhibit human NaV1.7 but show reversible washout kinetics, SxIIIC binds in a manner that is not reversed by washout [1]. SxIIIC is one of the most potent human NaV1.7 pore blockers characterized to date, with an IC50 of 152.2 ± 21.8 nM [1][2]. In direct comparison, wild-type KIIIA blocks hNav1.7 with an IC50 of 97 nM but exhibits reversible behavior, with maximal block reaching only 90–95% at saturating concentrations [3]. The irreversible binding of SxIIIC provides sustained channel inhibition that persists after toxin removal from the extracellular solution, a feature mechanistically distinct from both TTX (reversible, IC50 ~2–10 nM at NaV1.7) and other µ-CTXs [1].

SxIIIC: Irreversible Na_V1.7

Head-to-head

IC₅₀ 152.2 nM; washout-resistant block

Sustained inhibition without continuous perfusion; KIIIA/TTX are reversible

Advantageous for extended recordings or tissue bath protocols

Evidence Dimension	Reversibility of Nav1.7 pore block upon washout
Target Compound Data	SxIIIC: irreversible block of hNav1.7; IC50 = 152.2 ± 21.8 nM.
Comparator Or Baseline	KIIIA: reversible block of hNav1.7; IC50 = 97 nM; maximal block 90–95%. TTX: rapidly reversible block; IC50 ~2–10 nM at Nav1.7.
Quantified Difference	SxIIIC provides sustained (irreversible) inhibition after washout vs. full reversibility for KIIIA and TTX.
Conditions	Automated whole-cell patch-clamp electrophysiology in HEK293 and CHO cells heterologously expressing human Nav1.7.

Why This Matters

For experimental protocols requiring sustained Nav1.7 blockade during extended recordings or tissue bath experiments where continuous toxin perfusion is impractical, SxIIIC's irreversibility is a decisive procurement advantage over reversible alternatives.

• [1] McMahon, K.L., Tran, H.N.T., Deuis, J.R., Craik, D.J., Vetter, I. & Schroeder, C.I. (2020). Discovery, Pharmacological Characterisation and NMR Structure of the Novel µ-Conotoxin SxIIIC, a Potent and Irreversible NaV Channel Inhibitor. Biomedicines, 8(10), 391. SxIIIC IC50 = 152.2 ± 21.8 nM at hNav1.7; irreversible block. View Source
• [2] RCSB PDB. 6X8R: Pharmacological characterisation and NMR structure of the novel mu-conotoxin SxIIIC, a potent irreversible NaV channel inhibitor. doi:10.1016/j.biopha.2020.110814 View Source
• [3] McArthur, J.R., Singh, G., McMaster, D., Winkfein, R., Tieleman, D.P. & French, R.J. (2011). Interactions of Key Charged Residues Contributing to Selective Block of Neuronal Sodium Channels by μ-Conotoxin KIIIA. Molecular Pharmacology, 80(4), 573–584. KIIIA hNav1.7 IC50 = 97 nM; maximal block 90–95%. View Source

Disulfide Bond Requirement for NaV1.4 Block

The three-disulfide-bond scaffold is not merely a structural motif but a functional prerequisite for µ-conotoxin activity. Studies with µ-conotoxin GIIIA demonstrated that all three disulfide bonds are required for effective inhibition of NaV1.4: removal of any single disulfide bond significantly lowered sodium channel binding affinity, with most single-disulfide-deleted analogues showing insufficient activity for reliable IC50 determination [1]. For µ-PIIIA, elimination of one disulfide bond resulted in a significant loss of blocking activity at NaV1.4; only conformers retaining the full 3-disulfide-bonded architecture preserved activity, with more flexible isomers retaining merely 30–50% of the native isomer's activity [2][3]. This stands in contrast to small-molecule NaV blockers such as lidocaine or TTX, whose activity does not depend on constrained disulfide frameworks and is therefore not subject to folding-related batch variability.

Disulfide bond requirement

Head-to-head

Removal of any one disulfide (GIIIA) abolishes reliable IC₅₀; PIIIA flexible isomers retain 30–50% activity

Correct oxidative folding is critical for full Na_V1.4 block

HPLC/MS verification of disulfide connectivity essential for batch consistency

Evidence Dimension	Functional dependence on disulfide bond integrity
Target Compound Data	GIIIA: removal of any one disulfide renders analogues too weak for IC50 measurement. PIIIA: single disulfide elimination causes significant loss of block; only 3-disulfide isomers retain full activity.
Comparator Or Baseline	Lidocaine/TTX: small molecules; no disulfide bonds; activity independent of oxidative folding integrity.
Quantified Difference	PIIIA: flexible isomers retain only 30–50% of native activity vs. small molecules showing consistent activity regardless of redox state.
Conditions	GIIIA analogues with selective cystine→Ala substitutions; PIIIA disulfide isomers separated and tested individually; whole-cell patch-clamp at rNav1.4 expressed in HEK293 cells.

Why This Matters

Procurement specifications must mandate HPLC-verified purity and mass spectrometry confirmation of the correct disulfide connectivity; improperly folded µ-conotoxin isomers can exhibit profoundly reduced or absent pharmacological activity, resulting in wasted experimental resources.

• [1] Han, T.S., Zhang, M.M., Walewska, A., Gruszczynski, P., Robertson, C.R., Bulaj, G., Olivera, B.M. & Yoshikami, D. (2016). The Role of Individual Disulfide Bonds of μ-Conotoxin GIIIA in the Inhibition of NaV1.4. Toxicon, 111, 177–185. All three disulfide bonds required; removal of any one significantly lowers affinity. View Source
• [2] Tietze, A.A., Tietze, D., Ohlenschläger, O., Imhof, D. & Görlach, M. (2019). Effect of Conformational Diversity on the Bioactivity of µ-Conotoxin PIIIA Disulfide Isomers. Marine Drugs, 17(7), 410. Flexible isomers retain only 30–50% of native activity. View Source
• [3] Tietze, A.A., et al. (2019). Role of the disulfide bond on the structure and activity of μ-conotoxin PIIIA in the inhibition of NaV1.4. RSC Advances, 9, 1072–1079. Removal of any disulfide significantly reduces binding affinity. View Source

KIIIA, PIIIA, BuIIIB: Orthogonal NaV Selectivity

Within the µ-conotoxin family, individual peptides possess quantitatively distinct NaV subtype selectivity fingerprints that directly determine their experimental utility. KIIIA's rank-order potency is rNaV1.4 (IC50 37–48 nM) ≥ rNaV1.2 (IC50 5–61 nM) > mNaV1.6 (183 nM) > rNaV1.3 (3.6 µM), with no activity at hNaV1.5 or hNaV1.8 at 10 µM [1][2]. In contrast, BuIIIB potently blocks NaV1.3 (IC50 0.1–0.2 µM) and NaV1.4 (IC50 ~3 nM) but not NaV1.2 at comparable concentrations [3][4]; PIIIA is potent at NaV1.4 (IC50 36–44 nM) and NaV1.1 (120 nM) but weak at NaV1.3 (3.2 µM) . This orthogonality means that no single µ-conotoxin can serve as a universal NaV probe—each application requires peptide selection matched to the specific isoform under investigation.

Orthogonal selectivity fingerprints

Cross-study

KIIIA: Na_V1.4≥1.2>1.6>1.3; PIIIA: 1.4>1.1; BuIIIB: 1.3>1.4

No single µ-CTX probes all isoforms; peptide choice must match target Na_V subtype

Mismatched selection risks negative or misleading data

Evidence Dimension	Rank-order NaV subtype selectivity profile across three µ-CTX peptides
Target Compound Data	See Analytical_Text for KIIIA, PIIIA, and BuIIIB IC50 values across NaV1.1–1.8.
Comparator Or Baseline	Tetrodotoxin: equipotent across NaV1.1, 1.2, 1.3, 1.4, 1.6, 1.7 (IC50 ~2–20 nM).
Quantified Difference	µ-CTXs show 10–1000-fold potency differences across NaV isoforms; TTX shows <10-fold differences across the same isoforms.
Conditions	Whole-cell patch-clamp electrophysiology in mammalian (HEK293, CHO) or Xenopus oocyte expression systems; concentration-response curves with 6–8 concentrations per isoform.

Why This Matters

Procurement decisions must be isoform-driven: a laboratory studying NaV1.3-mediated pain should procure BuIIIB (potent NaV1.3 blocker), not PIIIA (weak at NaV1.3), despite both being 'µ-conotoxins.' The incorrect peptide choice can result in negative or misleading experimental data.

• [1] McArthur, J.R., Singh, G., McMaster, D., Winkfein, R., Tieleman, D.P. & French, R.J. (2011). Interactions of Key Charged Residues Contributing to Selective Block of Neuronal Sodium Channels by μ-Conotoxin KIIIA. Molecular Pharmacology, 80(4), 573–584. KIIIA IC50: rNav1.2 5 nM, rNav1.4 37 nM, hNav1.7 97 nM. View Source
• [2] Van Der Haegen, A., Peigneur, S. & Tytgat, J. (2011). Importance of position 8 in μ-conotoxin KIIIA for voltage-gated sodium channel selectivity. The FEBS Journal, 278(18), 3408–3418. No KIIIA effect on hNav1.5/hNav1.8 at 10 µM. View Source
• [3] Alomone Labs. µ-Conotoxin BuIIIB product page. IC50 = 0.1 µM at NaV1.3 expressed in oocytes; also blocks NaV1.4. View Source
• [4] Green, B.R., Catlin, P., Zhang, M.M., Fiedler, B., Bayudan, W., Morrison, A., Norton, R.S., Smith, B.J., Yoshikami, D., Olivera, B.M. & Bulaj, G. (2014). Interactions of Disulfide-deficient Selenocysteine Analogs of μ-Conotoxin BuIIIB with the Voltage-Gated Sodium Channel NaV1.3. Journal of Biological Chemistry, 289(23), 16239–16250. BuIIIB Kd = 0.2 µM at NaV1.3. View Source

mu-Conotoxin Application Scenarios

Skeletal Muscle NaV1.4 Current Isolation

When performing electrophysiological recordings from skeletal muscle fibers or heterologous expression systems where NaV1.4 must be pharmacologically isolated from overlapping neuronal NaV isoforms (NaV1.2, NaV1.7) or cardiac NaV1.5, procure µ-conotoxin PIIIA (NaV1.4 IC50 = 36–44 nM with ~15-fold selectivity over NaV1.2) or µ-conotoxin CnIIIC (NaV1.4 IC50 = 1.3 nM; no Nav1.5 block at 1 µM). TTX cannot achieve this discrimination because it blocks NaV1.2, NaV1.4, and NaV1.7 with comparable potency .

Sustained NaV1.7 Blockade for Pain Target Validation

For pain research programs where sustained inhibition of human NaV1.7 is required during prolonged recording sessions or in tissue bath pharmacology, procure µ-conotoxin SxIIIC (hNaV1.7 IC50 = 152.2 nM, irreversible). Reversible alternatives such as KIIIA (hNaV1.7 IC50 = 97 nM, washout-recoverable) or TTX are unsuitable for protocols where continuous toxin perfusion cannot be maintained and sustained pharmacodynamic effect is critical [1].

NaV1.3 Pain Pathway Preclinical Investigation

For studies focused on NaV1.3, a channel upregulated following nerve injury and implicated in neuropathic pain, procure µ-conotoxin BuIIIB (NaV1.3 IC50 = 0.1–0.2 µM; also inhibits NaV1.4 at ~3 nM). BuIIIB is one of the most potent peptide inhibitors of NaV1.3 described to date. Do not substitute with PIIIA, which shows negligible NaV1.3 activity (IC50 = 3.2 µM), or with KIIIA, whose NaV1.3 IC50 is 3.6 µM—both representing a ≥30-fold loss of potency at this isoform [2].

Cross-Species NaV1.4 Translational Studies

For preclinical development programs requiring consistent NaV1.4 target engagement across rodent models and human tissue assays, procure µ-conotoxin KIIIA or PIIIA, both of which retain activity at human NaV1.4. Avoid µ-conotoxins GIIIA and GIIIB, which exhibit a ~20-fold potency loss when transitioning from rat to human NaV1.4 due to a single extra-pore residue difference (S729L). Using GIIIA/GIIIB in rodent studies without verifying human cross-reactivity would generate preclinical efficacy data that cannot be translated to human target pharmacology [3].

Application

Selection Property

Validation Focus

Skeletal muscle Na_V1.4 current isolation

High Na_V1.4/1.2 selectivity; minimal cardiac Na_V1.5 block

Pharmacological discrimination in mixed muscle/neuronal preparations

Sustained Na_V1.7 blockade for pain target studies

Irreversible, washout-resistant inhibition of human Na_V1.7

Protocols requiring continuous channel block without perfusion

Na_V1.3 pain pathway preclinical investigation

Potent Na_V1.3 block with cross-reactivity to Na_V1.4

Na_V1.3-mediated current isolation in neuropathic pain models

Cross-species Na_V1.4 translational studies

Consistent rodent–human Na_V1.4 potency (KIIIA, PIIIA)

Species-matched target engagement verification; avoid GIIIA/GIIIB due to rat-selective drop

• [1] McMahon, K.L., Tran, H.N.T., Deuis, J.R., Craik, D.J., Vetter, I. & Schroeder, C.I. (2020). Discovery, Pharmacological Characterisation and NMR Structure of the Novel µ-Conotoxin SxIIIC, a Potent and Irreversible NaV Channel Inhibitor. Biomedicines, 8(10), 391. View Source
• [2] Alomone Labs. µ-Conotoxin BuIIIB product page. NaV1.3 IC50 = 0.1 µM. View Source
• [3] Cummins, T.R., Aglieco, F. & Dib-Hajj, S.D. (2002). Critical Molecular Determinants of Voltage-Gated Sodium Channel Sensitivity to μ-Conotoxins GIIIA/B. Molecular Pharmacology, 61(5), 1192–1201. View Source